Cas no 98690-29-0 (2,4-Imidazolidinedione,1,1'-(3,6,9,12-tetraazatetradecane-1,14-diyl)bis-)
98690-29-0 structure
Product Name:2,4-Imidazolidinedione,1,1'-(3,6,9,12-tetraazatetradecane-1,14-diyl)bis-
CAS No:98690-29-0
MF:C16H30N8O4
MW:398.460602283478
CID:808004
PubChem ID:113501
Update Time:2025-04-19
2,4-Imidazolidinedione,1,1'-(3,6,9,12-tetraazatetradecane-1,14-diyl)bis- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Imidazolidinedione,1,1'-(3,6,9,12-tetraazatetradecane-1,14-diyl)bis-
- 1,1'-(3,6,9,12-tetraazatetradecane-1,14-diyl)bisimidazolidine-2,4-dione
- 1-[2-[2-[2-[2-[2-(2,4-dioxoimidazolidin-1-yl)ethylamino]ethylamino]ethylamino]ethylamino]ethyl]imidazolidine-2,4-dione
- NS00066639
- DTXSID70243780
- 98690-29-0
- EINECS 308-862-2
-
- Inchi: 1S/C16H30N8O4/c25-13-11-23(15(27)21-13)9-7-19-5-3-17-1-2-18-4-6-20-8-10-24-12-14(26)22-16(24)28/h17-20H,1-12H2,(H,21,25,27)(H,22,26,28)
- InChI Key: WCHMXXBKHJJRID-UHFFFAOYSA-N
- SMILES: O=C1NC(CN1CCNCCNCCNCCNCCN1C(NC(C1)=O)=O)=O
Computed Properties
- Exact Mass: 398.239
- Monoisotopic Mass: 398.239
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 6
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 28
- Rotatable Bond Count: 15
- Complexity: 511
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -3.7
- Topological Polar Surface Area: 147Ų
Experimental Properties
- Density: 1.25
- Refractive Index: 1.545
2,4-Imidazolidinedione,1,1'-(3,6,9,12-tetraazatetradecane-1,14-diyl)bis- Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
98690-29-0 (2,4-Imidazolidinedione,1,1'-(3,6,9,12-tetraazatetradecane-1,14-diyl)bis-) Related Products
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